Cas no 53392-47-5 (DIPHENYLMETHANETHIOL ACETATE 98)

• Product Name: DIPHENYLMETHANETHIOL ACETATE 98
• CAS No: 53392-47-5
• MF: C₁₅H₁₆O₂S
• MW: 260.351343154907
• CID: 938441
• PubChem ID: 24878831
• Update Time: 2025-09-28

DIPHENYLMETHANETHIOL ACETATE 98 Chemical and Physical Properties

Names and Identifiers

• DIPHENYLMETHANETHIOL ACETATE 98
• acetic acid,diphenylmethanethiol
• DiphenylMethanethiol acetate
• diphenylmethanthiol acetate
• diphenylmethyl thioacetate
• Diphenylmethylthioacetat
• SCHEMBL3416047
• 53392-47-5
• acetic acid;diphenylmethanethiol
• DTXSID70703314
• Acetic acid--diphenylmethanethiol (1/1)

• MDL： MFCD00446917
• Inchi： 1S/C13H12S.C2H4O2/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;1-2(3)4/h1-10,13-14H;1H3,(H,3,4)
• InChI Key： GDVBXJQNEUMMSC-UHFFFAOYSA-N
• SMILES： SC(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O

Computed Properties

• Exact Mass: 242.07700
• Monoisotopic Mass: 260.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Melting Point: 56-59 °C (lit.)
• PSA: 42.37000
• LogP: 4.05570
• Solubility: Not available

DIPHENYLMETHANETHIOL ACETATE 98 Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on DIPHENYLMETHANETHIOL ACETATE 98

DIPHENYLMETHANETHIOL ACETATE 98: Chemical Profile and Emerging Applications

The compound CAS no. 53392-47-5, known as DIPHENYLMETHANETHIOL ACETATE 98, is a high-purity chemical derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its acetylated thiol functionality, exhibits unique reactivity and structural properties that make it a valuable intermediate in various synthetic pathways. With a purity level of 98%, it is particularly favored in applications where precision and minimal impurities are critical.

In recent years, the demand for specialized thiols in medicinal chemistry has surged due to their role in the synthesis of bioactive molecules. The thiol group in DIPHENYLMETHANETHIOL ACETATE 98 serves as a versatile nucleophile, enabling the formation of disulfide bonds, which are crucial in stabilizing protein structures and in the development of enzyme inhibitors. The acetyl moiety further enhances its utility by providing a handle for subsequent functionalization, making it an indispensable tool in drug discovery pipelines.

One of the most compelling aspects of this compound is its application in the synthesis of complex organic molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are increasingly being explored for their therapeutic potential. For instance, studies have shown that derivatives of DIPHENYLMETHANETHIOL ACETATE 98 can serve as precursors to sulfur-containing heterocycles, which exhibit promising antimicrobial and anti-inflammatory properties. These findings highlight the compound's significance in the development of next-generation pharmaceuticals.

The pharmaceutical industry has also recognized the potential of DIPHENYLMETHANETHIOL ACETATE 98 in the synthesis of protease inhibitors. Proteases play a pivotal role in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and HIV. The thiol group's ability to form covalent bonds with cysteine residues in proteases makes it an effective scaffold for designing potent inhibitors. Recent advancements in this area have demonstrated that acetylated thiols can enhance binding affinity while minimizing off-target effects, thereby improving drug efficacy.

Beyond pharmaceuticals, DIPHENYLMETHANETHIOL ACETATE 98 finds applications in materials science and agrochemicals. In materials science, its reactivity is exploited to functionalize polymers and surfaces, leading to the development of advanced coatings with enhanced properties such as biocompatibility and corrosion resistance. In agrochemicals, derivatives of this compound are being investigated for their potential as herbicides and fungicides, offering new solutions to agricultural challenges.

The synthesis of DIPHENYLMETHANETHIOL ACETATE 98 involves carefully controlled reactions to ensure high yield and purity. Current methodologies often employ palladium-catalyzed cross-coupling reactions or thiol-acid condensations, which highlight the compound's importance as a building block in synthetic chemistry. The ability to produce this compound with high fidelity underscores its reliability as a reagent in both academic research and industrial settings.

As research continues to uncover new applications for thiols, the role of compounds like DIPHENYLMETHANETHIOL ACETATE 98 is expected to grow even further. Innovations in synthetic techniques and an increasing appreciation for sulfur-containing heterocycles are likely to drive demand for this versatile chemical intermediate. The future may see expanded use cases in areas such as nanotechnology, where functionalized thiols can be employed to modify surfaces at the nanoscale for specific functionalities.

In conclusion, CAS no. 53392-47-5, or more commonly referred to as DIPHENYLMETHANETHIOL ACETATE 98, represents a cornerstone compound in modern organic synthesis and pharmaceutical development. Its unique chemical properties and broad applicability make it an essential reagent for researchers across multiple disciplines. As scientific understanding evolves and new methodologies emerge, the utility of this compound is poised to expand, reinforcing its position as a critical component in advanced chemical research.